Cas no 1935600-23-9 (methyl 2,2-difluoro-2-(piperidin-2-yl)acetate)

• Product Name: methyl 2,2-difluoro-2-(piperidin-2-yl)acetate
• CAS No: 1935600-23-9
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 5211689
• PubChem ID: 130742199
• Update Time: 2025-06-09

methyl 2,2-difluoro-2-(piperidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineacetic acid, α,α-difluoro-, methyl ester
• EN300-178586
• methyl 2,2-difluoro-2-(piperidin-2-yl)acetate
• 1935600-23-9

• Inchi： 1S/C8H13F2NO2/c1-13-7(12)8(9,10)6-4-2-3-5-11-6/h6,11H,2-5H2,1H3
• InChI Key： BASHARTWNBXUAS-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)(C1CCCCN1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 220.7±25.0 °C(Predicted)
• pka: 8.17±0.10(Predicted)

Additional information on methyl 2,2-difluoro-2-(piperidin-2-yl)acetate

Methyl 2,2-Difluoro-2-(Piperidin-2-yl)acetate: A Comprehensive Overview

Methyl 2,2-difluoro-2-(piperidin-2-yl)acetate (CAS No. 1935600-23-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoroacetate moiety and a piperidine ring, which contribute to its diverse chemical and biological properties.

The difluoroacetate group in methyl 2,2-difluoro-2-(piperidin-2-yl)acetate is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it an attractive functional group in drug design. The presence of this group can significantly influence the pharmacokinetic properties of a compound, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. This is particularly important in the development of drugs that require prolonged half-lives or improved bioavailability.

The piperidine ring, on the other hand, is a common structural motif found in many biologically active compounds. It is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The piperidine ring can also impart conformational flexibility or rigidity to a molecule, depending on its substitution pattern. In the case of methyl 2,2-difluoro-2-(piperidin-2-yl)acetate, the piperidine ring contributes to the overall conformational stability and binding affinity of the molecule.

Recent studies have highlighted the potential applications of methyl 2,2-difluoro-2-(piperidin-2-yl)acetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing this scaffold exhibit potent activity against specific protein kinases involved in cancer signaling pathways. These findings suggest that methyl 2,2-difluoro-2-(piperidin-2-yl)acetate could serve as a valuable lead compound for the development of novel anticancer agents.

In addition to its potential in oncology, methyl 2,2-difluoro-2-(piperidin-2-yl)acetate has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways associated with neurodegenerative diseases. These findings open up new avenues for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of methyl 2,2-difluoro-2-(piperidin-2-yl)acetate is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives. One notable approach involves the reaction of difluoromethyl piperidine with methyl chloroformate under mild conditions. This method provides high yields and excellent purity, making it suitable for large-scale production.

From a safety perspective, methyl 2,2-difluoro-2-(piperidin-2-yl)acetate has been evaluated for its toxicity and environmental impact. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not pose significant environmental risks when handled properly. These findings support its potential use in clinical settings.

In conclusion, methyl 2,2-difluoro-2-(piperidin-2-yl)acetate (CAS No. 1935600-23-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's potential benefits and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.